Cas no 2097932-31-3 (1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one)

• Product Name: 1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one
• CAS No: 2097932-31-3
• MF: C₁₂H₁₉F₃N₂O
• MW: 264.287273645401
• CID: 5997140
• PubChem ID: 126854490
• Update Time: 2025-10-22

1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one
• 2-Pyrrolidinone, 1-methyl-4-[[4-(trifluoromethyl)-1-piperidinyl]methyl]-
• AKOS040693844
• 1-methyl-4-[[4-(trifluoromethyl)piperidin-1-yl]methyl]pyrrolidin-2-one
• 1-methyl-4-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrrolidin-2-one
• F1905-3631
• 2097932-31-3

• Inchi： 1S/C12H19F3N2O/c1-16-7-9(6-11(16)18)8-17-4-2-10(3-5-17)12(13,14)15/h9-10H,2-8H2,1H3
• InChI Key： ATBJIHSNZHRGMS-UHFFFAOYSA-N
• SMILES： N1(C)CC(CN2CCC(C(F)(F)F)CC2)CC1=O

Computed Properties

• Exact Mass: 264.14494772g/mol
• Monoisotopic Mass: 264.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 322.1±37.0 °C(Predicted)
• pka: 7.76±0.10(Predicted)

Additional information on 1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one

1-Methyl-4-{4-(Trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one: A Comprehensive Overview

1-Methyl-4-{4-(Trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one (CAS No: 2097932-31-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinone derivatives, which are known for their versatile applications in drug design and materials science. The molecule's structure incorporates a pyrrolidinone ring, a methyl group, and a piperidine moiety substituted with a trifluoromethyl group, making it a highly functionalized compound with potential for further chemical modifications.

The pyrrolidinone core of this compound is a five-membered lactam ring, which is a common structural motif in many bioactive molecules. The presence of the methyl group at position 1 of the pyrrolidinone ring introduces steric effects that can influence the compound's reactivity and pharmacokinetic properties. The piperidine moiety, attached via a methylene group at position 4 of the pyrrolidinone ring, adds another layer of complexity to the molecule. Piperidine rings are known for their ability to form hydrogen bonds and participate in various non-covalent interactions, which are critical for molecular recognition in biological systems.

The trifluoromethyl group attached to the piperidine ring is an electron-withdrawing substituent that can significantly alter the electronic properties of the molecule. This substitution pattern is often exploited in drug design to enhance lipophilicity, improve metabolic stability, and modulate bioavailability. Recent studies have shown that trifluoromethylated compounds exhibit enhanced resistance to enzymatic degradation, making them promising candidates for long-lasting therapeutic agents.

One of the most intriguing aspects of 1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one is its potential as a building block for more complex molecules. Its structure allows for further functionalization at multiple positions, enabling chemists to explore its applications in diverse areas such as agrochemicals, pharmaceuticals, and advanced materials. For instance, researchers have recently investigated its use as a precursor for peptide-like molecules, where its rigid structure and functional groups provide an ideal scaffold for mimicking natural peptides.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution reactions and cyclization processes. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which are highly desirable for studying stereochemical effects in biological systems.

From a pharmacological perspective, 1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one has shown promise as a modulator of G-protein coupled receptors (GPCRs), which are key targets in drug discovery. Its ability to interact with these receptors suggests potential applications in treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

Moreover, this compound has been explored as an inhibitor of histone deacetylases (HDACs), enzymes involved in epigenetic regulation. HDAC inhibitors have gained significant attention due to their potential role in treating cancer and other diseases associated with aberrant gene expression.

Recent computational studies have also highlighted the importance of the trifluoromethyl group in modulating the compound's binding affinity to target proteins. Molecular dynamics simulations have revealed that this substituent contributes significantly to stabilizing interactions within protein pockets, thereby enhancing the compound's bioactivity.

In conclusion, 1-methyl-4-{4-(trifluoromethyl)piperidin-1-ylmethyl}pyrrolidin-2-one (CAS No: 2097932-31-3) is a multifaceted organic compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and beyond.